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For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to

Colorant Performance in Recycled Polymers

The increasing use of recycled polymers in a variety of applications, including consumer goods

and packaging, necessitates a thorough understanding of how colorants perform in these

materials. The inherent variability and potential impurities in post-consumer recyclate (PCR)

can significantly impact the final product's aesthetic appeal, stability, and safety. This guide

provides a detailed comparison of Solvent Yellow 157 against other commercially available

yellow dyes and pigments, with a focus on their suitability for recycled polymer applications.

Executive Summary
This guide assesses the performance of Solvent Yellow 157 and compares it with selected

alternatives: Solvent Yellow 93, Solvent Yellow 163, Pigment Yellow 180, and Pigment Yellow

139. The evaluation is based on critical performance metrics for plastic coloration: heat stability,

lightfastness, migration resistance, and color strength. While data for performance specifically

in recycled polymers is limited in publicly available literature, this guide collates technical data

for virgin plastics to provide a baseline for comparison and informs on best practices for testing

in recycled matrices.

It is important to note that the performance of colorants can be influenced by the quality and

type of the recycled polymer. Factors such as the presence of residual catalysts, degradation

by-products, and the inherent color of the recyclate can affect the final color and long-term
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stability. Therefore, the experimental protocols provided herein are crucial for accurate

assessment in specific recycled polymer streams.

Quantitative Performance Data
The following tables summarize the available quantitative data for Solvent Yellow 157 and its

alternatives. The data is primarily derived from technical datasheets for applications in virgin

polymers.

Table 1: Heat and Lightfastness Properties

Colorant Chemical Class
Heat Resistance
(°C)

Lightfastness (Blue
Wool Scale, 1-8)

Solvent Yellow 157 Quinoline 320[1][2] 7-8[1][2]

Solvent Yellow 93 Pyrazolone 300[3][4][5] 5-6[6]

Solvent Yellow 163 Anthraquinone 280-300[7][8]
Good (Specific rating

varies)[8][9]

Pigment Yellow 180 Benzimidazolone
280-290[10][11][12]

[13]
7-8[10][12]

Pigment Yellow 139 Isoindoline 240-250[14][15][16] 7-8[15][16][17]

Table 2: Migration Resistance and Other Properties
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Colorant

Migration
Resistance (1-5
Scale, 5=No
Migration)

Acid Resistance (1-
5 Scale)

Alkali Resistance
(1-5 Scale)

Solvent Yellow 157
Good (Specific rating

not widely published)
5[1][2] 5[1][2]

Solvent Yellow 93
Good (Specific rating

not widely published)
4[13] 5[13]

Solvent Yellow 163 Good[18] Not specified Not specified

Pigment Yellow 180 5[13] 5[10][11] 5[10][11]

Pigment Yellow 139 4-5[16][19] 5[16] 4[16]

Experimental Protocols
To ensure accurate and reproducible performance assessment of colorants in recycled

polymers, the following detailed experimental protocols are recommended.

Heat Stability Assessment
Objective: To determine the maximum processing temperature a colorant can withstand in a

specific recycled polymer without significant color change.

Methodology:

Material Preparation:

Thoroughly dry the recycled polymer (e.g., rPET, rHDPE) to the manufacturer's

recommended moisture level.

Prepare a masterbatch by compounding the colorant with the recycled polymer at a

predetermined concentration (e.g., 1% colorant). Ensure homogenous dispersion.

Alternatively, for laboratory scale, dry-blend the colorant with the recycled polymer.

Processing:
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Use an injection molding machine with a temperature-controlled barrel.

Set the initial barrel temperature profile to a known safe processing temperature for the

polymer.

Produce a set of standard plaques (e.g., 50mm x 50mm x 2mm).

Increase the barrel temperature in increments of 10°C.

At each temperature increment, allow the system to stabilize and then mold a new set of

plaques.

Maintain a consistent residence time in the barrel for all samples.

Analysis:

Visually compare the color of the plaques produced at different temperatures against the

initial, lowest temperature sample.

Quantify the color difference (ΔE*ab) using a spectrophotometer according to ASTM

D2244.

The heat stability is defined as the highest temperature at which the color change (ΔEab)
remains within an acceptable tolerance (e.g., ΔEab < 3).

Lightfastness Evaluation
Objective: To assess the resistance of the colored recycled polymer to fading or color change

upon exposure to light.

Methodology:

Sample Preparation:

Prepare colored plaques of the recycled polymer as described in the heat stability test,

using a processing temperature well within the colorant's stable range.
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Mask a portion of each plaque with an opaque material to serve as an unexposed

reference area.

Exposure:

Expose the samples in a xenon-arc weather-ometer according to ISO 105-B02.

Simultaneously expose a set of Blue Wool standards (ranging from 1 to 8) under the same

conditions.

Analysis:

Periodically remove the samples and compare the color change of the exposed area to

the unexposed area.

Assess the degree of fading using the greyscale for color change (ISO 105-A02).

The lightfastness rating is determined by identifying which Blue Wool standard shows a

similar degree of fading as the sample.

Migration Resistance Testing
Objective: To determine the potential for the colorant to migrate from the recycled polymer into

a contacting substance.

Methodology:

Sample Preparation:

Prepare a plaque of the colored recycled polymer.

Prepare a plaque of uncolored, food-grade polymer (e.g., virgin HDPE or PP).

Test Assembly:

Place the colored plaque in direct contact with the uncolored plaque.

Wrap the assembly tightly in aluminum foil and place it in a temperature-controlled oven

under a specified pressure (e.g., 10 kPa).
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Incubation:

Incubate the assembly at a relevant temperature (e.g., 70°C) for a specified duration (e.g.,

24 hours). The conditions should be chosen based on the intended application of the final

product.

Analysis:

After incubation, separate the plaques and visually inspect the uncolored plaque for any

signs of color transfer.

Quantify the color change on the uncolored plaque using a spectrophotometer (ASTM

D2244).

The migration resistance is rated on a 1 to 5 scale, where 5 indicates no visible migration.
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Caption: Experimental workflow for assessing colorant performance in recycled polymers.
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Caption: Key performance metrics influencing colorant selection for recycled polymer

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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